Cas no 2169413-57-2 (1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one)

• Product Name: 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one
• CAS No: 2169413-57-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6469208
• PubChem ID: 165533469
• Update Time: 2025-10-30

1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one
• 2169413-57-2
• 1-[5-(hydroxymethyl)-1,3-thiazol-2-yl]-2,2-dimethylpropan-1-one
• EN300-1269171

• Inchi： 1S/C9H13NO2S/c1-9(2,3)7(12)8-10-4-6(5-11)13-8/h4,11H,5H2,1-3H3
• InChI Key： UCCFIQKVPJYXHG-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one (CAS No. 2169413-57-2)

The compound 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one (CAS No. 2169413-57-2) is a specialized organic molecule featuring a thiazole ring with a hydroxymethyl substituent and a 2,2-dimethylpropan-1-one moiety. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research. The presence of both hydrophilic and hydrophobic groups enhances its versatility in drug design, particularly in modulating solubility and bioavailability. Researchers are increasingly exploring its potential in targeted drug delivery systems and enzyme inhibition, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in thiazole derivatives due to their broad-spectrum biological activities. The hydroxymethyl-thiazole scaffold in CAS 2169413-57-2 is particularly noteworthy for its role in antioxidant and anti-inflammatory applications, topics frequently searched in academic and industrial databases. Its structural similarity to vitamin B1 (thiamine) further fuels investigations into its metabolic interactions, a hotspot in nutraceutical research. These attributes make it a candidate for addressing modern health challenges like oxidative stress and chronic inflammation.

From a synthetic chemistry perspective, 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one exemplifies advancements in green chemistry. Its synthesis often employs catalytic methods to minimize waste, resonating with the global push for sustainable manufacturing. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common query among quality control professionals. The compound’s stability under varying pH conditions also makes it a subject of formulation science studies, particularly in oral drug development.

The commercial relevance of CAS 2169413-57-2 is underscored by its inclusion in high-throughput screening libraries. Pharmaceutical companies prioritize such scaffolds for lead optimization, a trend reflected in patent filings and clinical trial registries. Additionally, its structure-activity relationship (SAR) data is frequently cited in cheminformatics platforms, aiding virtual screening efforts. This aligns with the rise of AI-driven drug discovery, a dominant theme in contemporary literature.

Environmental and safety profiles of 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2,2-dimethylpropan-1-one adhere to stringent REACH and ICH guidelines, addressing regulatory concerns prevalent in search engine queries. Its low ecotoxicity and biodegradability are advantageous for green solvent applications, a niche yet expanding market. Furthermore, its compatibility with continuous flow chemistry systems meets industrial demands for process intensification, a key focus in chemical engineering forums.

In conclusion, 2169413-57-2 represents a convergence of multidisciplinary research, bridging gaps between medicinal chemistry, materials science, and environmental sustainability. Its adaptability to cutting-edge technologies like nanocarriers and biocatalysis ensures its prominence in future innovations. As scientific inquiries evolve, this compound will likely remain a focal point for addressing both global health and industrial challenges.